Cetirizine Methyl Ester Cetirizine Methyl Ester
Brand Name: Vulcanchem
CAS No.: 83881-46-3
VCID: VC0192749
InChI: InChI=1S/C22H27ClN2O3/c1-27-21(26)17-28-16-15-24-11-13-25(14-12-24)22(18-5-3-2-4-6-18)19-7-9-20(23)10-8-19/h2-10,22H,11-17H2,1H3
SMILES: COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula: C22H27ClN2O3
Molecular Weight: 402.9 g/mol

Cetirizine Methyl Ester

CAS No.: 83881-46-3

Impurities

VCID: VC0192749

Molecular Formula: C22H27ClN2O3

Molecular Weight: 402.9 g/mol

Purity: > 95%

Cetirizine Methyl Ester - 83881-46-3

CAS No. 83881-46-3
Product Name Cetirizine Methyl Ester
Molecular Formula C22H27ClN2O3
Molecular Weight 402.9 g/mol
IUPAC Name methyl 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetate
Standard InChI InChI=1S/C22H27ClN2O3/c1-27-21(26)17-28-16-15-24-11-13-25(14-12-24)22(18-5-3-2-4-6-18)19-7-9-20(23)10-8-19/h2-10,22H,11-17H2,1H3
Standard InChIKey BYCHNMFDSQCCDD-UHFFFAOYSA-N
SMILES COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Canonical SMILES COC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Appearance Pale Yellow Oil
Purity > 95%
Quantity Milligrams-Grams
Synonyms Methyl 2-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate; [2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-Acetic Acid Methyl Ester;
PubChem Compound 608480
Last Modified Nov 11 2021
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